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Compound of Interest

Compound Name: Procymidox-d5

Cat. No.: B15557640

Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for Procymidox-d5 is not readily available. The

following guide is based on the comprehensive safety data for the non-deuterated parent

compound, Procymidone, supplemented with general handling precautions for deuterated

substances. Researchers must exercise caution and apply sound laboratory judgment, treating

this guide as a baseline for safe handling practices.

This technical guide provides an in-depth overview of the safety and handling protocols for

Procymidox-d5, designed for professionals in research, drug development, and related

scientific fields. Due to the lack of a specific SDS for the deuterated compound, this document

synthesizes information from the SDS of Procymidone and incorporates best practices for the

handling of isotopically labeled compounds.

Chemical and Physical Properties
Procymidox-d5 is a deuterated analog of Procymidone, a dicarboximide fungicide. The

substitution of hydrogen with deuterium can alter the compound's metabolic fate due to the

kinetic isotope effect, where the carbon-deuterium bond is stronger than the carbon-hydrogen

bond, making it more resistant to enzymatic cleavage. This property is of significant interest in

pharmaceutical and metabolic research.[1]
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The properties of the parent compound, Procymidone, are summarized below and should be

considered as the primary reference for Procymidox-d5 in the absence of specific data.

Property Value Reference

Molecular Formula C₁₃H₁₁Cl₂NO₂ [2]

Molecular Weight 284.13 g/mol [2]

Appearance
Colorless crystalline powered

solid
[3]

Melting Point 163-164.5 °C [3]

Water Solubility
2.4 mg/L at 20°C (practically

insoluble)
[3]

Log P (octanol-water) 3.3 (pH 6.0) [3]

Vapor Pressure 2.3 x 10⁻⁵ Pa [3]

Stability

Stable under normal

conditions.[4] Decomposes

above 360°C.[3]

[3][4]

Hazard Identification and GHS Classification
Procymidone is classified as a hazardous substance. The GHS classification, based on

available data, is presented below. It is prudent to assume a similar hazard profile for

Procymidox-d5.
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Hazard Class GHS Classification Hazard Statement

Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled[2][5]

Reproductive Toxicity
Suspected of damaging fertility

or the unborn child

H361: Suspected of damaging

fertility or the unborn child[5]

Specific Target Organ Toxicity

(Repeated Exposure)

May cause damage to the liver

and the reproductive system

through prolonged or repeated

exposure

H373: May cause damage to

the liver and the reproductive

system through prolonged or

repeated exposure[5]

Hazardous to the Aquatic

Environment, Long-term

Hazard

Category 4

H413: May cause long lasting

harmful effects to aquatic life[2]

[6]

Signal Word:Warning[2][7]

Toxicological Data
The toxicological profile of Procymidone indicates potential health risks, particularly concerning

reproductive toxicity. Women of child-bearing age should avoid contact with this compound.[4]

[7]

Toxicity Endpoint Value Species Reference

Acute Oral LD₅₀ 6800 mg/kg Rat [7]

Acute Dermal LD₅₀ > 2500 mg/kg Rat [7]

Acute Inhalation LC₅₀ > 1.5 mg/L/4 hrs Rat [7]

Acceptable Daily

Intake (ADI)
0.03 mg/kg/day Human [4][6]

Procymidone has been shown to cause birth defects in laboratory animals.[7] It acts as an

androgen antagonist, which can disrupt the endocrine system.[3] Chronic exposure may lead to

damage to the liver and reproductive system.[4]
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Experimental Protocols
While specific experimental protocols for Procymidox-d5 are not available, the following

outlines general methodologies for assessing the safety of a compound like Procymidone, from

which protocols for the deuterated analog would be adapted.

Protocol 1: Acute Oral Toxicity Study (General Guideline)

Objective: To determine the median lethal dose (LD₅₀) following a single oral administration.

Test System: Typically, Sprague-Dawley rats are used, with both male and female groups.

Procedure:

Animals are fasted overnight prior to dosing.

The test substance is administered by oral gavage.

A range of dose levels is used to establish a dose-response relationship.

Animals are observed for clinical signs of toxicity and mortality for at least 14 days post-

dosing.

A full necropsy is performed on all animals.

Data Analysis: The LD₅₀ is calculated using appropriate statistical methods.

Protocol 2: In Vitro Genotoxicity Assay (e.g., Ames Test)

Objective: To assess the mutagenic potential of the compound.

Test System: Histidine-requiring strains of Salmonella typhimurium.

Procedure:

The test compound is incubated with the bacterial strains in the presence and absence of

a metabolic activation system (S9 mix).
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The number of revertant colonies (bacteria that have regained the ability to synthesize

histidine) is counted.

A dose-dependent increase in the number of revertant colonies indicates a positive

mutagenic response.

Handling and Personal Protective Equipment (PPE)
Safe handling of Procymidox-d5 requires stringent adherence to safety protocols to minimize

exposure. The following workflow outlines the necessary precautions.
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Safe Handling Workflow for Procymidox-d5

Preparation

Personal Protective Equipment (PPE)

Handling & Storage

Post-Handling

Conduct Risk Assessment

Review Procymidone SDS & Deuterated Compound Guidelines

Ensure Proper Engineering Controls (Fume Hood)

Impermeable Gloves (e.g., Nitrile) Safety Goggles/Face Shield Lab Coat/Protective Clothing Respirator (if potential for aerosolization)

Weigh in a Ventilated Enclosure

Handle under Inert Atmosphere (Nitrogen/Argon)

Store in a Tightly Sealed Container at Reduced Temperature

Decontaminate Work Surfaces

Dispose of Waste According to Regulations

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: A workflow for the safe handling of Procymidox-d5.
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Personal Protective Equipment (PPE) Summary:

Eye/Face Protection: Chemical safety goggles or a face shield.[8]

Skin Protection: Impermeable gloves (e.g., PVC), lab coat, and protective clothing.[7][8]

Respiratory Protection: Use in a well-ventilated area.[6] A respirator with an organic vapor

canister or a self-contained breathing apparatus should be used if exposure is likely or if

dust/aerosols are generated.[8]

First Aid Measures
In case of exposure, follow these first aid measures and seek immediate medical attention.
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Exposure Route First Aid Measures Reference

Inhalation

Move the person to fresh air. If

breathing is difficult, give

oxygen. If not breathing, give

artificial respiration. Seek

medical attention.

[6][9]

Skin Contact

Remove contaminated

clothing. Wash the affected

area thoroughly with soap and

plenty of water.

[7][9]

Eye Contact

Immediately flush eyes with

plenty of water for at least 15

minutes, occasionally lifting the

upper and lower eyelids.

Remove contact lenses if

present and easy to do.

Continue rinsing.

[9]

Ingestion

Do NOT induce vomiting.

Rinse mouth with water. Never

give anything by mouth to an

unconscious person. Call a

physician or poison control

center immediately.

[9]

Advice to Doctor: No specific antidote is known. Treatment should be symptomatic and

supportive.[7]

Special Precautions for Deuterated Compounds
The primary challenges in handling deuterated compounds are their potential hygroscopicity

and the risk of isotopic dilution through hydrogen-deuterium (H-D) exchange with atmospheric

moisture.[1]
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Atmosphere Control: Handle and store Procymidox-d5 under a dry, inert atmosphere such

as nitrogen or argon to prevent moisture absorption and isotopic exchange.[1]

Temperature Regulation: Store at reduced temperatures as recommended by the supplier to

minimize degradation.[1]

Storage Containers: Use tightly sealed containers. If multi-use vials are necessary, they

should have tight-fitting septa to allow for withdrawal with a syringe under an inert

atmosphere.[1]

Spills and Disposal
In the event of a spill, wear appropriate PPE and contain the spill.[8] Absorb with an inert

material and place in a suitable container for disposal.[8] Prevent entry into waterways.[7]

Dispose of waste in accordance with local, state, and federal regulations.[6]

The following diagram illustrates the logical relationship for spill management.
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Spill Management Protocol

Spill Occurs

Evacuate Non-Essential Personnel Don Appropriate PPE

Contain Spill with Inert Absorbent

Collect Waste in a Sealed Container

Decontaminate Spill Area

Dispose of Waste According to Regulations

Click to download full resolution via product page

Caption: A logical workflow for managing spills of Procymidox-d5.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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